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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data available for ethyl

hydroxyalkanoates, with a primary focus on ethyl lactate, a prominent and well-studied member

of this class of compounds. The information compiled herein is essential for understanding the

energetic properties of these molecules, which is critical for process design, safety

assessments, and computational modeling in various research and development applications,

including pharmaceuticals and sustainable chemistry.

Thermochemical Data of Ethyl Lactate
The following tables summarize the key thermochemical properties of ethyl lactate that have

been experimentally determined and reported in the scientific literature.

Table 1: Enthalpy of Formation and Combustion of Ethyl
Lactate

Property Value Conditions

Standard Enthalpy of

Formation (Gas, ΔfH°gas)
-627.9 ± 2.4 kJ/mol 298.15 K

Heat of Combustion (ΔcH°)
-2686.2 ± 1.0 kJ/mol (-11,600

Btu/lb)
Standard Conditions
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Note: The standard enthalpy of formation is a critically evaluated value. The heat of combustion

has been converted from reported values of -6,500 cal/g and -270 x 10^5 J/kg.[1][2]

Table 2: Enthalpy of Vaporization of Ethyl Lactate
Enthalpy of Vaporization (ΔvapH) Temperature (K)

51.3 kJ/mol 339 K

49.2 kJ/mol 323 K

Source: Critically evaluated data from the NIST Chemistry WebBook.[2]

Table 3: Vapor Pressure of Ethyl Lactate
Vapor Pressure Temperature

1.16 mmHg 25.0 °C

1.2 mmHg 20.0 °C (68 °F)

1.6 hPa (1.2 mmHg) 20.0 °C

2.09 mmHg (0.279 kPa) 20.0 °C

3.75 mmHg 25.0 °C

4.00 mmHg (0.533 kPa) 30.0 °C

Note: Discrepancies in vapor pressure values at the same temperature may arise from

variations in experimental techniques and calibration.[1][3][4][5][6]

Experimental Protocols
The determination of accurate thermochemical data relies on precise and well-controlled

experimental methodologies. Below are detailed descriptions of the key techniques employed

in the cited studies.

Combustion Calorimetry
The standard enthalpy of formation of ethyl lactate was determined using static bomb

combustion calorimetry.
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Methodology:

Sample Preparation: High-purity ethyl lactate (mass fraction > 0.999) was used. The water

content was determined using Karl Fischer titration.

Calorimeter: An isoperibol combustion calorimeter with a static bomb was employed. The

energy equivalent of the calorimeter was determined with high-purity benzoic acid.

Combustion: A weighed sample of ethyl lactate was placed in a quartz crucible and ignited in

the bomb, which was pressurized with pure oxygen.

Analysis: The combustion products were analyzed to ensure complete combustion. The

specific energy of combustion was calculated from the temperature rise of the calorimeter,

and this value was used to derive the standard enthalpy of formation in the liquid phase. The

gas-phase enthalpy of formation was then calculated using the enthalpy of vaporization.

Enthalpy of Vaporization Determination
The enthalpy of vaporization of ethyl lactate has been determined using various methods,

including transpiration and correlation with vapor pressure data.

Transpiration Method:

A stream of an inert carrier gas (e.g., nitrogen or argon) is passed through or over a sample

of the liquid ethyl lactate maintained at a constant temperature.

The carrier gas becomes saturated with the vapor of the substance.

The amount of vaporized substance is determined by trapping and quantifying it (e.g., by

condensation and weighing, or by gas chromatography).

The enthalpy of vaporization is calculated from the temperature dependence of the vapor

pressure, which is derived from the amount of vaporized substance and the volume of the

carrier gas.

Vapor Pressure Measurement (Isoteniscope Method):
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The vapor pressure of ethyl lactate was measured as a function of temperature using an

isoteniscope.

The sample is placed in a bulb connected to a manometer. The apparatus is heated, and the

pressure at which the liquid's vapor pressure equals the external pressure is recorded at

various temperatures.

The enthalpy of vaporization can then be determined from the slope of a plot of the natural

logarithm of the vapor pressure versus the inverse of the absolute temperature, according to

the Clausius-Clapeyron equation.[7]

Interrelation of Thermochemical Properties
The various thermochemical properties of a substance are interconnected. The following

diagram illustrates the logical relationships between the key parameters discussed in this

guide.

Experimental Determination Derived Properties

Final Calculated PropertyVapor Pressure Data Enthalpy of Vaporization (ΔvapH)Clausius-Clapeyron Equation

Combustion Energy Enthalpy of Formation (Liquid, ΔfH°l)Hess's Law

Enthalpy of Formation (Gas, ΔfH°g)

Click to download full resolution via product page

Caption: Logical workflow for determining the gas-phase enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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